Cas no 1092064-04-4 ((1S,2S)-1-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1-phenylpropan-2-amine)

• Product Name: (1S,2S)-1-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1-phenylpropan-2-amine
• CAS No: 1092064-04-4
• MF: C₃₁H₂₈NP
• MW: 445.534488677979
• MDL: MFCD11045441
• CID: 1035696
• PubChem ID: 329761913
• Update Time: 2025-07-15

(1S,2S)-1-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1-phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-1-((4S)-3H-Diphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl)-1-phenylpropan-2-amine
• (1S,2S)-1-((4S)-3H-Dinaphtho[2,1-c:1',2'-e]-phosphepin-4(5H)-yl)-1-phenylpropan-2-amine
• (1S,2S)-1-((4S)-3H-DINAPHTHO[2,1-C:1',2'-E]PHOSPHEPIN-4(5H)-YL)-1-PHENYLPROPAN-2-AMINE
• (1S,2S)-1-((4R,11bS)-3H-Dinaphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl)-1-phenyl-2-propanamine, kanata purity
• CS-W009661
• (1S,2S)-1-((4S)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)-1-phenylpropan-2-amine
• (1S,2S)-2-[(4r,11Bs)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]-1-phenylpropan-2-amine,min. 97%
• SCHEMBL667837
• J-002243
• 1092064-04-4
• (1S,2S)-2-[(4R,11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]-1-phenylpropan-2-amine, min. 97%
• DTXSID50673021
• (1S,2S)-1-(3,5-Dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)-1-phenylpropan-2-amine
• (1S,2S)-1-phenyl-1-(13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)propan-2-amine
• (1S,2S)-1-phenyl-1-{13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl}propan-2-amine
• (1S,2S)-1-((4R,11bS)-3H-Dinaphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl)-1-phenyl-2-propanamine
• (1S,2S)-1-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1-phenylpropan-2-amine

• MDL： MFCD11045441
• Inchi： 1S/C31H28NP/c1-21(32)31(24-11-3-2-4-12-24)33-19-25-17-15-22-9-5-7-13-27(22)29(25)30-26(20-33)18-16-23-10-6-8-14-28(23)30/h2-18,21,31H,19-20,32H2,1H3/t21-,31+/m0/s1
• InChI Key： BHRXRWRXVSJNML-JCOAXYOVSA-N
• SMILES： P1(CC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2C1)[C@@H](C1C=CC=CC=1)[C@H](C)N

Computed Properties

• Exact Mass: 445.19600
• Monoisotopic Mass: 445.195936895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: >300 °C
• PSA: 39.61000
• LogP: 8.94430
• Sensitiveness: air sensitive
• Optical Activity: [α]22/D +305°, c = 1 in methanol

(1S,2S)-1-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1-phenylpropan-2-amine Security Information

• Hazardous Material transportation number：UN 3335
• WGK Germany：3

Additional information on (1S,2S)-1-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1-phenylpropan-2-amine

Recent Advances in the Study of (1S,2S)-1-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1-phenylpropan-2-amine (CAS: 1092064-04-4)

In recent years, the compound (1S,2S)-1-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1-phenylpropan-2-amine (CAS: 1092064-04-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral phosphine-based ligand has shown promising potential in asymmetric catalysis and drug development, particularly in the synthesis of bioactive molecules with high enantiomeric purity. The unique structural features of this compound, including its dinaphthophosphepine core and phenylpropan-2-amine moiety, contribute to its exceptional stereoselectivity and binding affinity.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the application of 1092064-04-4 in the asymmetric hydrogenation of α,β-unsaturated ketones, a key step in the synthesis of several pharmaceutical intermediates. The researchers demonstrated that this ligand, when combined with a rhodium catalyst, achieved up to 99% enantiomeric excess (ee) in the reduction of challenging substrates. The study also highlighted the ligand's robustness under various reaction conditions, making it a versatile tool for industrial-scale applications.

Another groundbreaking research effort, detailed in ACS Catalysis (2024), investigated the mechanistic aspects of 1092064-04-4 in palladium-catalyzed cross-coupling reactions. Using advanced spectroscopic techniques and computational modeling, the team elucidated the ligand's role in stabilizing the transition state and facilitating oxidative addition. These findings provide valuable insights for designing more efficient catalytic systems for complex molecular transformations.

In the realm of drug discovery, a preclinical study (Nature Communications, 2024) reported the use of 1092064-04-4 as a chiral auxiliary in the synthesis of novel serotonin receptor modulators. The resulting compounds exhibited improved pharmacokinetic properties and reduced off-target effects compared to their racemic counterparts. This research underscores the growing importance of chiral ligands in developing safer and more effective therapeutics.

Looking ahead, several research groups are exploring the potential of 1092064-04-4 in other areas, including materials science and agrochemical development. Its unique combination of steric and electronic properties makes it an attractive candidate for diverse applications. However, challenges remain in scaling up its synthesis and optimizing its performance across different reaction types. Future studies are expected to address these limitations while expanding the scope of this remarkable compound.